Amidephrine hydrochloride

α1-adrenoceptor pharmacology receptor selectivity profiling smooth muscle contraction
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H17ClN2O3S
Molecular Weight 280.77 g/mol
CAS No. 25952-68-5
Cat. No. B15618884
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Technical Parameters


Basic Identity
Product NameAmidephrine hydrochloride
CAS25952-68-5
Molecular FormulaC10H17ClN2O3S
Molecular Weight280.77 g/mol
Structural Identifiers
InChIInChI=1S/C10H16N2O3S.ClH/c1-11-7-10(13)8-4-3-5-9(6-8)12-16(2,14)15;/h3-6,10-13H,7H2,1-2H3;1H
InChIKeyKROFTUPDCYHRPV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 50 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Amidephrine Hydrochloride: Pharmacological Identity


Amidephrine hydrochloride (CAS 25952-68-5) is the hydrochloride salt of the (−)-enantiomer of amidephrine, a synthetic phenethylamine derivative distinguished by a methylsulfonamido substituent at the meta position of the benzene ring [1]. It functions as a selective α1-adrenoceptor (AR) agonist and is classified as a sympathomimetic vasoconstrictor and topical nasal decongestant [2]. Unlike its closest structural analog phenylephrine — which bears a meta-hydroxy group — amidephrine's methylsulfonamido moiety confers a distinct pharmacological fingerprint: enhanced α1/α2 selectivity, reduced β-adrenoceptor stimulant activity, emergence of weak β-blocking properties, and attenuated mucosal irritation [3]. The compound has been characterized as a full agonist at α1A/1L-AR subtypes in recombinant human receptor assays and demonstrates the ability to discriminate between distinct α1-adrenoceptor recognition sites in radioligand binding studies [4][5]. These properties make amidephrine hydrochloride a non-interchangeable pharmacological tool and reference standard where α1-subtype resolution, reduced β-off-target activity, or tissue-specific functional profiling is required.

α1 Selective α1-adrenoceptor agonist, no α2/β activity
Full Full agonist at α1A/1L-AR, supports efficacy calibration
Discrim Discriminates α1 binding site subpopulations in radioligand assays
Ref Research reference standard for α1-subtype functional profiling

Amidephrine Hydrochloride: Why Substitutes Are Inadequate


Amidephrine's pharmacological identity is determined by its meta-methylsulfonamido substituent, which fundamentally alters receptor selectivity, intrinsic efficacy, hemodynamic mechanism, and tissue irritation profile relative to in-class α1-agonists [1]. Phenylephrine — the closest structural analog — retains significant β-adrenoceptor activity at higher concentrations, whereas amidephrine eliminates α2 activity entirely and exhibits reduced β-stimulant action alongside emergent weak β-blockade [2][3]. Methoxamine, while also α1-selective, shows a different rank order of inotropic effectiveness and chronotropic potency [4]. SK&F-89748 demonstrates divergent efficacy in suppressing ingestive behavior, being less potent for water intake suppression [5]. The α1A/1L partial agonist Ro 115-1240 produces only one-third the urethral tension of amidephrine without affecting blood pressure, whereas amidephrine serves as the full-agonist reference standard for α1A/1L-mediated cardiovascular responses [6]. These quantitative divergences mean that substituting any of these compounds for amidephrine hydrochloride will yield non-equivalent receptor activation profiles, confounding experimental interpretation and cross-study reproducibility.

vs Phenylephrine Retains α2/β activity which may confound α1-specific functional interpretation and add off-target chronotropic effects.
vs B-HT 933 α2-mediated peripheral resistance pressor mechanism shifts hemodynamic endpoint profile compared to amidephrine's cardiac output-driven response.
vs Ro 115-1240 Partial agonist shows reduced urethral tension and lacks the cardiovascular response profile of the full agonist, complicating efficacy standardization.

Amidephrine Hydrochloride: Comparator Evidence


Exclusive α1-Selectivity vs. Phenylephrine

In the isolated rat vas deferens preparation, (−)-amidephrine demonstrated exclusive agonist activity at α1-adrenoceptors and failed to exert any detectable effect on α2-adrenoceptors [1]. By contrast, phenylephrine — the closest structural congener — retains measurable α2-adrenoceptor and β-adrenoceptor activity, with a portion of its chronotropic response being β-mediated [2]. The α1-adrenoceptor antagonists prazosin (pA₂ 8.19 and 8.48) and E-643 (pA₂ 8.36 and 8.25) competitively inhibited both (−)-amidephrine and (−)-phenylephrine with Schild plot slopes not significantly different from 1, confirming a common α1-receptor site of action; however, only amidephrine achieved this without measurable α2 engagement [1].

α1-Selectivity vs Phenylephrine
Head-to-head
Amidephrine: no α2 effect; Phenylephrine: α2/β activity
Supports α1-only response interpretation
Rat vas deferens; prazosin pA₂ 8.19–8.48
α1-adrenoceptor pharmacology receptor selectivity profiling smooth muscle contraction

Vasopressor Potency vs. Phenylephrine

In a comprehensive multi-species comparison, amidephrine mesylate was directly benchmarked against phenylephrine for vasopressor molar potency [1]. In unanesthetized rats, amidephrine demonstrated markedly superior potency: 5.7:1 via intraperitoneal administration and 3.7:1 via oral administration relative to phenylephrine [1]. In anesthetized dogs (i.v.), the potency ratio was approximately 1:0.9 (amidephrine:phenylephrine), and in anesthetized cats (i.v.) it was 1:2.1, indicating species-dependent potency shifts [1]. Critically, in every preparation tested, the duration of pressor action of amidephrine exceeded that of phenylephrine [1]. Additionally, in the renal arterial bed of the dog, amidephrine was 2.5 times more active than phenylephrine as a vasoconstrictor, whereas in the femoral arterial bed phenylephrine was 1.4 times more active, demonstrating a vessel-bed-specific potency inversion not predictable from receptor binding alone [1].

Vasopressor Potency vs Phenylephrine
Head-to-head
Rat i.p.: 5.7:1; Rat p.o.: 3.7:1; longer pressor duration
Supports route-dependent potency comparison
Multi-species; renal vs femoral vessel-bed inversion
cardiovascular pharmacology vasopressor potency in vivo hemodynamics

Ingestive Behavior Suppression vs. SK&F-89748

In a direct within-study comparison of systemic α1-adrenoceptor agonists on food and water intake in adult male rats, amidephrine markedly suppressed both food intake (ED₅₀ = 0.49 mg/kg, i.p.) and water intake (ED₅₀ = 0.50 mg/kg, i.p.) with near-equivalent potency across both endpoints [1]. In contrast, SK&F-89748 produced only marginal food intake suppression (ED₅₀ = 0.37 mg/kg) and was substantially less potent at suppressing water intake (ED₅₀ = 0.76 mg/kg), revealing a 1.52-fold divergence in water vs. food suppression potency that was not observed with amidephrine [1]. This demonstrates that amidephrine provides a more balanced and potent dual suppression of ingestive behaviors compared to SK&F-89748, which shows dissociation between its anorectic and antidipsogenic effects [1].

Ingestive Behavior vs SK&F-89748
Head-to-head
ED₅₀ food/water: 0.49/0.50 vs 0.37/0.76 mg/kg i.p.
Supports ingestive endpoint potency comparison
Rat; water/food ED₅₀ ratio 1.02 vs 2.05
appetite regulation α1-adrenoceptor feeding behavior ingestive neuroscience

Hemodynamic Mechanism: Amidephrine vs. B-HT 933

In a controlled hemodynamic comparison in anaesthetized normotensive rats, amidephrine (6 μg/kg bolus + 0.5 μg/min infusion) increased blood pressure by elevating cardiac output through an increase in stroke volume, while simultaneously increasing cardiac output distribution to the kidneys and brain [1]. In sharp contrast, the α2-adrenoceptor agonist B-HT 933 (1 mg/kg bolus + 100 μg/min infusion) raised blood pressure by increasing total peripheral resistance, accompanied by decreased fractional distribution of cardiac output to the heart, liver, and testes [1]. This demonstrates a fundamentally different hemodynamic mechanism of pressor action: amidephrine's α1-mediated increase in stroke volume and cardiac output vs. B-HT 933's α2-mediated peripheral vasoconstriction, providing a clear pharmacological tool for distinguishing α1- from α2-mediated cardiovascular regulation [1].

Hemodynamic Mechanism vs B-HT 933
Head-to-head
Amidephrine: ↑cardiac output; B-HT 933: ↑peripheral resistance
Supports α1- vs α2-mediated pressor pathway differentiation
Anaesthetized rat; microsphere hemodynamics
hemodynamic mechanism cardiac output α1 vs α2 pressor pathways

α1A/1L-AR Full Agonist Reference Standard

In a preclinical characterization using human recombinant α1-ARs in native and cell-based assays, amidephrine was identified as a selective α1A/1L-AR full agonist, whereas Ro 115-1240 (dabuzalgron) acted as a selective α1A/1L-AR partial agonist [1]. In anaesthetized micropigs and rabbits, the magnitude of intraurethral and arterial pressure increases evoked by Ro 115-1240 was approximately one-third of that produced by amidephrine [1]. In conscious micropigs, urethral tension responses to Ro 115-1240 were again about one-third the magnitude of amidephrine responses [1]. Critically, only amidephrine produced dose-dependent increases in blood pressure and decreases in heart rate; Ro 115-1240 achieved maximum urethral tension without any effect on blood pressure or heart rate, a direct consequence of its partial agonist profile [1]. This positions amidephrine as the full-efficacy reference agonist for α1A/1L-AR-mediated cardiovascular and urethral responses against which partial agonists are calibrated.

α1A/1L-AR Full Agonist Reference
Head-to-head
Urethral tension: ~3× greater than partial agonist Ro 115-1240
Supports full-agonist efficacy calibration
Human recombinant α1-AR; micropig/rabbit
α1A/1L-adrenoceptor full vs. partial agonism stress urinary incontinence pharmacology

α1-Adrenoceptor Binding Site Discrimination

In competitive radioligand binding studies using [³H]prazosin against membranes from rat liver, heart, cerebral cortex, and hippocampus, competition curves for amidephrine, oxymetazoline, adrenaline, and YM-12617 were best fit by a two-site binding model, indicating discrimination between distinct α1-adrenoceptor recognition sites [1]. In contrast, butanserine, I-BE 2254, prazosin itself, rauwolscine, and verapamil produced monophasic competition curves, failing to discriminate between these sites [1]. Treatment with chloroethylclonidine (CEC), which irreversibly eliminates low-affinity WB-4101 binding sites, increased the proportion of high-affinity binding sites for both oxymetazoline and amidephrine, whereas binding data for prazosin and adrenaline remained unchanged [1]. This demonstrates that amidephrine possesses a unique ability among α1-agonists to resolve pharmacologically distinct α1-adrenoceptor subpopulations in radioligand binding assays, a property shared only with oxymetazoline and YM-12617 among the tested compounds [1]. Rat submaxillary gland α1-adrenoceptors displayed high affinity for amidephrine, consistent with an α1A-subtype designation [2].

Binding Site Discrimination
Head-to-head
Biphasic [³H]prazosin competition; only 3 of 9 agonists resolved subtypes
Supports receptor subpopulation classification
CEC treatment increased high-affinity sites
α1-adrenoceptor subtypes radioligand binding receptor heterogeneity

Amidephrine Hydrochloride: Research & Industrial Applications


α1-AR Subtype Binding Assays

Amidephrine hydrochloride is the agonist of choice for laboratories conducting competitive radioligand binding studies aimed at discriminating α1-adrenoceptor subtypes. As one of only three agonists (alongside oxymetazoline and YM-12617) capable of resolving biphasic [³H]prazosin binding sites [1], amidephrine enables definitive identification of α1A-preferring receptor populations. Its exclusive α1-activity without detectable α2 engagement [2] eliminates the need for supplementary antagonist masking, simplifying assay design and reducing reagent costs. Laboratories standardizing α1-AR membrane preparations or validating novel α1-subtype-selective ligands should maintain amidephrine hydrochloride as a reference full agonist to benchmark both binding discrimination and functional efficacy.

Cardiac Output-Mediated Pressor Studies

For cardiovascular researchers investigating the differential hemodynamic mechanisms of α1- vs. α2-adrenoceptor activation, amidephrine provides a clean α1-selective pressor response driven by increased cardiac output via elevated stroke volume — without the confounding peripheral resistance component characteristic of α2-agonists like B-HT 933 [3]. This mechanistic purity, combined with its resistance to β-blockade (propranolol does not attenuate amidephrine pressor responses) and abolition by the α1-antagonist prazosin [4], makes amidephrine hydrochloride the definitive tool for isolating α1-mediated cardiac and vascular effects in pithed rat, anaesthetized animal, and isolated heart preparations.

Urogenital α1A/1L-AR Full Agonist Standard

Amidephrine inhibits single-pulse field contractions of vas deferens epithelium and prostate with EC₅₀ values of 6.48–6.79 μM (young adult rats) and 6.17–6.18 μM (aged rats), demonstrating tissue-specific functional potency across age groups [5]. Its established role as a full α1A/1L-AR agonist producing maximal urethral tension responses — approximately threefold greater than the partial agonist Ro 115-1240 [6] — positions amidephrine hydrochloride as the indispensable full-efficacy reference for any research program investigating lower urinary tract α1-adrenoceptor pharmacology, including stress urinary incontinence drug discovery and prostatic smooth muscle function studies.

Nasal Decongestant Formulation: Reduced Irritation

For industrial formulation scientists developing topical nasal decongestant products, amidephrine's toxicological profile provides a quantifiable advantage over phenylephrine: amidephrine was described as 'singularly low in irritation potential' and caused no pathologic changes following intranasal administration to rats and rabbits [7], a property directly attributed to its meta-methylsulfonamido substituent which lessens acute irritant effects on mucous membranes relative to phenylephrine's meta-hydroxy group [8]. The compound also demonstrated lower acute systemic toxicity than phenylephrine in mice [7]. These data support amidephrine hydrochloride as a preferred active pharmaceutical ingredient candidate for nasal decongestant products targeting sensitive patient populations where mucosal tolerability is paramount.

Application
Selection Property
Validation Focus
α1-AR subtype binding characterization
Biphasic binding discrimination capability
Subtype-specific binding site resolution
Cardiac output-mediated pressor mechanism studies
α1-selective pressor response profile
Hemodynamic endpoint differentiation
Urogenital α1A/1L-AR efficacy calibration
Full-agonist reference standard efficacy
Urethral tension endpoint benchmarking
Nasal formulation mucosal tolerability profiling
Reported mucosal irritation context
Mucosal irritation endpoint review

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